2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
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Description
2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide, also known as AMPTA, is a compound that has attracted significant interest in scientific research due to its potential applications in medicine and biochemistry. AMPTA is a member of the 1,2,4-triazole family of compounds, which have been shown to exhibit a wide range of biological activities, including antifungal, antiviral, and anticancer properties. In
Scientific Research Applications
- The compound exhibits antifungal properties, making it a potential candidate for combating fungal infections. Researchers have explored its efficacy against various fungal strains, including those causing skin, nail, and systemic infections .
- Investigations suggest that this compound may have anticancer effects. It could inhibit tumor cell growth or induce apoptosis (programmed cell death) in cancer cells. Researchers are studying its mechanisms and potential applications in cancer therapy .
- The compound’s thio-triazole moiety contributes to its antibacterial activity. It has been evaluated against bacterial strains, including both Gram-positive and Gram-negative bacteria. Researchers are keen on understanding its mode of action and optimizing its antibacterial potential .
- The sulfur atom in the thio-triazole group allows the compound to form stable complexes with transition metals. These metal complexes have diverse applications, such as catalysis, sensing, and drug delivery. Researchers explore the coordination chemistry of this compound with different metal ions .
- Some studies investigate the compound’s potential as an agrochemical. It may act as a fungicide or pesticide, protecting crops from fungal diseases or pests. Researchers aim to optimize its effectiveness while minimizing environmental impact .
- The compound’s conjugated system and sulfur-containing group make it interesting for materials science. Researchers explore its use in organic electronics, such as organic light-emitting diodes (OLEDs) or organic photovoltaics (solar cells). Its electronic properties and stability are under scrutiny .
Antifungal Activity
Anticancer Potential
Antibacterial Properties
Metal Complexes and Coordination Chemistry
Agrochemical Applications
Materials Science and Organic Electronics
properties
IUPAC Name |
2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5OS/c1-8-14-15-11(16(8)12)18-7-10(17)13-9-5-3-2-4-6-9/h2-6H,7,12H2,1H3,(H,13,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZXHHSQUNJDDMT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1N)SCC(=O)NC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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